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Compound of Interest

Compound Name: ML-097

Cat. No.: B15612510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for the preparation, storage, and

handling of stock solutions for ML-097, a pan-activator of Ras-related GTPases. Adherence to

these protocols is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results.

Physicochemical Properties of ML-097
A thorough understanding of the chemical and physical characteristics of ML-097 is

fundamental for its effective use in research.

Property Value Source

Molecular Formula C₁₄H₁₁BrO₃ [1][2]

Molecular Weight 307.14 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥95% - >98% (HPLC) [2][3]

Solubility

DMSO: 100 mg/mL (325.58

mM) (ultrasonication may be

required)

[1][3]

CAS Number 743456-83-9 [1][2]
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Safety Precautions and Handling
ML-097 is a potent bioactive small molecule. Standard laboratory safety procedures should be

strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (e.g., nitrile gloves).

Work Area: All handling of the powdered form and concentrated stock solutions of ML-097
should be conducted in a well-ventilated chemical fume hood to minimize inhalation

exposure.

Waste Disposal: Dispose of all waste materials contaminated with ML-097 in accordance

with institutional and local regulations for chemical waste.

Experimental Protocol: Preparation of a 10 mM ML-
097 Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution, a common starting

concentration for many cell-based assays.

Materials:

ML-097 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile, filter-barrier pipette tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Procedure:
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Equilibration: Before opening, allow the vial of ML-097 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of atmospheric

moisture onto the hygroscopic compound.

Weighing: In a chemical fume hood, carefully weigh the desired amount of ML-097 powder.

To prepare 1 mL of a 10 mM stock solution, you will need to weigh 3.07 mg of ML-097.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

mg/g

Mass (mg) = 0.010 mol/L * 0.001 L * 307.14 g/mol * 1000 mg/g = 3.0714 mg

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the

weighed ML-097 powder. For a 10 mM solution using 3.07 mg of powder, add 1 mL of

DMSO.

Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Ultrasonication (if necessary): If the compound does not fully dissolve with vortexing, place

the vial in an ultrasonic water bath for 5-10 minutes to facilitate dissolution.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, amber-colored

microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure vials are tightly sealed to prevent solvent

evaporation.

Preparation of Working Solutions
For most experimental applications, the concentrated DMSO stock solution will need to be

further diluted in an appropriate aqueous buffer or cell culture medium. It is critical to ensure

that the final concentration of DMSO in the assay does not adversely affect the experimental

system (typically ≤ 0.5%).
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM ML-097 stock solution at room temperature.

Intermediate Dilution (Recommended): To ensure accurate final concentrations, it is

advisable to perform an intermediate dilution of the stock solution in the desired buffer or cell

culture medium. For example, to achieve a final concentration of 10 µM in a 1 mL final

volume, you can add 1 µL of the 10 mM stock to 999 µL of the medium.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final

volume of your experimental system (e.g., cell culture well) to achieve the desired working

concentration. Mix gently by pipetting or swirling.

Immediate Use: It is recommended to use the final working solution immediately after

preparation to ensure its stability and activity.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of ML-097 stock and working

solutions.
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Caption: Workflow for ML-097 stock and working solution preparation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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